Cas no 1159546-37-8 (4-Aminobenzo[d]oxazole-2-carbaldehyde)

• Product Name: 4-Aminobenzo[d]oxazole-2-carbaldehyde
• CAS No: 1159546-37-8
• MF: C₈H₆N₂O₂
• MW: 162.145441532135
• CID: 4817061
• Update Time: 2025-07-23

4-Aminobenzo[d]oxazole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Aminobenzo[d]oxazole-2-carbaldehyde
• 4-Aminobenzo[d]oxazole-2-carboxaldehyde

• Inchi： 1S/C8H6N2O2/c9-5-2-1-3-6-8(5)10-7(4-11)12-6/h1-4H,9H2
• InChI Key： IRDMDHYZVGOZHL-UHFFFAOYSA-N
• SMILES： O1C(C=O)=NC2C(=CC=CC1=2)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 186
• XLogP3: 0.9
• Topological Polar Surface Area: 69.1

Additional information on 4-Aminobenzo[d]oxazole-2-carbaldehyde

Recent Advances in the Study of 4-Aminobenzo[d]oxazole-2-carbaldehyde (CAS: 1159546-37-8) in Chemical Biology and Pharmaceutical Research

4-Aminobenzo[d]oxazole-2-carbaldehyde (CAS: 1159546-37-8) is a heterocyclic compound that has garnered significant attention in chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This compound, characterized by its unique oxazole ring structure, serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential as a scaffold for designing novel inhibitors targeting enzymes and receptors involved in critical biological pathways.

One of the most notable applications of 4-Aminobenzo[d]oxazole-2-carbaldehyde is its role in the development of kinase inhibitors. Kinases are pivotal in cellular signaling and are often implicated in diseases such as cancer and inflammatory disorders. Researchers have utilized this compound to synthesize derivatives that exhibit potent inhibitory activity against specific kinases, such as EGFR and JAK2. These findings highlight the compound's potential as a starting point for designing targeted therapies with improved efficacy and reduced side effects.

In addition to its role in kinase inhibition, 4-Aminobenzo[d]oxazole-2-carbaldehyde has been investigated for its antimicrobial properties. Recent studies have demonstrated that derivatives of this compound exhibit broad-spectrum activity against both Gram-positive and Gram-negative bacteria. The mechanism of action appears to involve disruption of bacterial cell wall synthesis, making it a promising candidate for addressing antibiotic resistance. Further optimization of these derivatives could lead to the development of new antimicrobial agents with enhanced potency and safety profiles.

The synthetic versatility of 4-Aminobenzo[d]oxazole-2-carbaldehyde has also been exploited in the design of fluorescent probes for biological imaging. Researchers have developed derivatives that exhibit strong fluorescence properties, enabling their use in tracking cellular processes and detecting biomolecules in real-time. These probes have been particularly useful in studying intracellular signaling pathways and monitoring drug delivery systems, providing valuable insights into the dynamics of biological systems.

Despite these promising developments, challenges remain in the optimization and clinical translation of compounds derived from 4-Aminobenzo[d]oxazole-2-carbaldehyde. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through rigorous preclinical studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and unlock the full therapeutic potential of this compound.

In conclusion, 4-Aminobenzo[d]oxazole-2-carbaldehyde (CAS: 1159546-37-8) represents a valuable scaffold in chemical biology and pharmaceutical research. Its applications in kinase inhibition, antimicrobial therapy, and biological imaging underscore its versatility and potential for driving innovation in drug discovery. Continued research and development efforts will be crucial to harness its benefits and translate them into clinically viable solutions.